Evaluation of metal-ion stress in sunflower (Helianthus annuus L.) leaves through proteomic changes

Metallomics Pub Date: 2008-11-27 DOI: 10.1039/B816146A

Abstract

In this work, sunflowers (Helianthus annuus L.) were cultivated using soil and vermicompost as substrate, and plant irrigation was carried out using either a Zn solution or a mixed ions solution (Cd, Cu, Pb and Zn). After plant harvesting, the effects of metal-ion contamination on proteins expression (either up- or down-regulation) in sunflower leaves were evaluated using two-dimensional electrophoresis (2-DE), gel images and mass spectrometry (MALDI-QTOF MS). When Zn or mixed ions solution was added to the substrate, nine proteins showed different expressions. Another twenty-three protein spots also showed considerable variation when both treatments (Zn or mixed ions) were applied. Twelve of these proteins were successfully characterized, six of them being reported for the first time in Helianthus annuus L. Two other proteins showed new sequences that have been downloaded to the protein databank.

Graphical abstract: Evaluation of metal-ion stress in sunflower (Helianthus annuus L.) leaves through proteomic changes
Evaluation of metal-ion stress in sunflower (Helianthus annuus L.) leaves through proteomic changes
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